Cas no 1251545-73-9 (4-{5-1-(2,6-difluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine)

• Product Name: 4-{5-1-(2,6-difluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine
• CAS No: 1251545-73-9
• MF: C₁₇H₁₂F₂N₄O₂
• MW: 342.299590110779
• CID: 6237385
• PubChem ID: 49670026
• Update Time: 2025-05-22

4-{5-1-(2,6-difluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-{5-1-(2,6-difluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine
• F6036-0592
• VU0529973-1
• AKOS024529677
• 4-{5-[1-(2,6-difluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine
• (2,6-difluorophenyl)-[3-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• (2,6-difluorophenyl)(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• CHEMBL4920317
• 1251545-73-9

• Inchi： 1S/C17H12F2N4O2/c18-12-2-1-3-13(19)14(12)17(24)23-8-11(9-23)16-21-15(22-25-16)10-4-6-20-7-5-10/h1-7,11H,8-9H2
• InChI Key： QBVSLSNWJHENPY-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(N1CC(C2=NC(C3C=CN=CC=3)=NO2)C1)=O)F

Computed Properties

• Exact Mass: 342.09283196g/mol
• Monoisotopic Mass: 342.09283196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-{5-1-(2,6-difluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine

4-{5-[1-(2,6-Difluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine: A Comprehensive Overview

The compound with CAS No. 1251545-73-9, known as 4-{5-[1-(2,6-difluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced material synthesis.

The molecular structure of this compound is characterized by a pyridine ring substituted at the 4-position with a 1,2,4-oxadiazole moiety. The oxadiazole ring is further substituted at the 5-position by an azetidine group, which itself is decorated with a 2,6-difluorobenzoyl substituent. This intricate architecture provides the molecule with exceptional electronic and steric properties, making it a valuable candidate for various chemical and biological studies.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry. These heterocyclic structures are known to exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The presence of the azetidine ring in this compound adds another layer of complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic profile.

The 2,6-difluorobenzoyl group attached to the azetidine ring introduces fluorine atoms into the molecule. Fluorine substitution is a common strategy in drug design to improve lipophilicity and metabolic stability. This modification could significantly influence the compound's interaction with biological targets, making it a promising lead for drug development.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereoselectivity. The synthesis typically begins with the preparation of the azetidine intermediate followed by its coupling with the oxadiazole moiety. The final step involves the substitution at the pyridine ring to complete the structure.

Recent advancements in catalytic methods have enabled more efficient syntheses of such complex molecules. For instance, transition metal-catalyzed cross-coupling reactions have been employed to assemble key intermediates with high yields and selectivity. These methods not only streamline the synthesis process but also pave the way for large-scale production if required.

In terms of applications, this compound has shown potential in several areas. Its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Additionally, its unique structure could serve as a scaffold for designing novel pharmaceutical agents targeting specific biological pathways.

From an environmental standpoint, researchers are increasingly focusing on green chemistry principles during synthesis to minimize waste and reduce ecological impact. The development of eco-friendly synthetic routes for this compound would align with global sustainability goals while maintaining its high value in research and industry.

In conclusion, 4-{5-[1-(2,6-difluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine (CAS No. 1251545-73-9) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and promising properties make it an invaluable subject for further research and development.